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Compound of Interest

Compound Name: Dehydroluciferin

Cat. No.: B1459941 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like Dehydroluciferin are paramount for ensuring a secure

laboratory environment and maintaining regulatory compliance. This document provides a

guide to the essential safety precautions, handling procedures, and disposal of

Dehydroluciferin, drawing from available data on similar compounds.

Chemical Properties of Dehydroluciferin

A summary of the known quantitative data for Dehydroluciferin is presented below.

Property Value

Molecular Weight 278.31 g/mol [1][2]

Chemical Formula C11H6N2O3S2[1][2]

Appearance Powder[1]

Boiling Point 595.30 °C[2]

CAS Number 20115-09-7[2]

Dehydroluciferin is known as a potent inhibitor of the firefly luciferase reaction and is a

byproduct of the oxidation of luciferin.[1][2]
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Personal Protective Equipment (PPE) and Handling
While a specific Safety Data Sheet (SDS) for Dehydroluciferin is not readily available, general

laboratory safety protocols for handling similar powdered chemical compounds should be

strictly followed. The following recommendations are based on safety guidelines for the related

compound, D-Luciferin.

Recommended Personal Protective Equipment:

PPE Category Recommendation

Eye Protection

Safety glasses with side-shields conforming to

EN166 or OSHA's eye and face protection

regulations in 29 CFR 1910.133 should be worn.

Hand Protection

Wear compatible chemical-resistant gloves.

Gloves must be inspected prior to use and

disposed of properly after handling.

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure.

Respiratory Protection

Use respirators and components tested and

approved under appropriate government

standards such as NIOSH (US) or CEN (EU),

especially where dust formation is possible.

General Handling Procedures:

Ensure adequate ventilation in the work area.

Avoid contact with skin, eyes, and clothing.[3]

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.[4]
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Store in a cool, dry, and well-ventilated place, protected from light.[4]

Experimental Workflow: General Handling of
Powdered Chemicals
The following diagram illustrates a standard workflow for the safe handling of powdered

laboratory chemicals like Dehydroluciferin.

General Workflow for Handling Powdered Chemicals
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General Workflow for Handling Powdered Chemicals

Disposal Plan
Proper disposal of Dehydroluciferin and its containers is crucial to prevent environmental

contamination and ensure laboratory safety.

Solid Waste Disposal:

Containerization: Collect solid waste in a clearly labeled, sealed container.

Labeling: The container must be labeled as "Dehydroluciferin waste" and include the CAS

number (20115-09-7).

Segregation: Segregate this chemical waste from general laboratory trash.

Institutional Guidelines: Follow your institution's specific guidelines for the disposal of non-

hazardous chemical waste. This may involve placing it in a designated chemical waste

accumulation area for pickup by environmental health and safety personnel.
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Liquid Waste Disposal (Solutions):

Waste Collection: Collect all liquid waste containing Dehydroluciferin in a dedicated, leak-

proof, and chemically resistant waste container.

Labeling: Clearly label the waste container with "Dehydroluciferin waste" and the solvent

used.

Avoid Drain Disposal: Do not dispose of chemical solutions down the drain.

Segregation: Store the chemical waste container separately from other waste streams.

Decontamination of Labware:

Initial Rinse: Rinse contaminated labware with a suitable solvent (such as ethanol or

isopropanol) to remove any residual compound. Collect this rinse as chemical waste.

Washing: After the initial rinse, wash the labware thoroughly with soap and water.

Final Rinse: Perform a final rinse with deionized water.

It is imperative to consult your institution's environmental health and safety department for

specific disposal regulations. All waste must be handled in accordance with local, state, and

federal regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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